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Compound of Interest

Compound Name: Stearic Acid

Cat. No.: B036810

An In-depth Technical Guide to Stearic Acid: CAS Number and Safety Data

This guide provides comprehensive technical information on stearic acid, focusing on its
Chemical Abstracts Service (CAS) number, and a detailed analysis of its Material Safety Data
Sheet (MSDS), now referred to as the Safety Data Sheet (SDS). The content is tailored for
researchers, scientists, and professionals in drug development, presenting quantitative data,
experimental protocols, and logical workflows to ensure safe handling and use.

Chemical Identification

Stearic acid is a saturated fatty acid with an 18-carbon chain.[1][2] It is one of the most
common saturated fatty acids found in nature and is widely used in various industries, including
pharmaceuticals, cosmetics, and food production.[1][3] Its IUPAC name is octadecanoic acid.

[1](21[4]
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Identifier Value

CAS Number 57-11-4[1][5][6][7]
EC Number 200-313-4[5][8]
Molecular Formula C1sH3602[1][6]
Linear Formula CH3(CHz2)16COOH[1]

Octadecanoic acid, 1-Heptadecanecarboxylic

Synonyms ) ) )
Acid, Stearophanic Acid[1][6][8][9]

Physical and Chemical Properties

Stearic acid is a waxy, white or colorless solid at room temperature.[1][2][10][11] It has a
characteristic odor and taste that resembles tallow.[1] While it is practically insoluble in water, it
is soluble in organic solvents such as ethanol, ether, and chloroform.[1][10][11]

Property Value

Molecular Weight 284.48 g/mol [1][2][4]

Appearance White or colorless, wax-like solid[1][10]
Melting Point 67-72 °C (153-162 °F)[1]

Boiling Point 361 °C (682 °F)[1][10][12]

Density 0.847 g/cm3 at 70 °C[11]

Vapor Pressure 1 mmHg at 173.7 °C

Water Solubility Practically insoluble[1]

Solubility in Organic Solvents Soluble in ethanol, ether, chloroform[1][3]

Hazard Identification and Toxicology

According to most GHS classifications, stearic acid is considered nonhazardous.[5][10]
However, it can cause mild irritation to the eyes, skin, and respiratory tract, particularly in its
powdered form.[9][13][14] It is a combustible solid and will burn at high temperatures.[10][15]
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Hazard Data Value

Flash Point 196 °C (385 °F)[10][16]

Autoignition Temperature 395 °C (743 °F)[10][16]

Oral LD50 (Rat) > 2,000 mg/kg[12][17]

Dermal LD50 (Rabbit) > 2,000 mg/kg[12][17][18]

GHS Classification Not classified as hazardous[5][10][18]

May cause skin, eye, and respiratory tract
irritation[8][9][13]

Potential Health Effects

Experimental and Safety Protocols
First-Aid Experimental Protocols

In the event of exposure, the following first-aid measures should be implemented. A logical
workflow for handling exposure is detailed in the subsequent diagram.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[9] If irritation persists, seek medical
attention.[12]

o Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing
contaminated clothing.[9][12] If skin irritation occurs, get medical advice.[17]

e Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[10][13] If symptoms like coughing or breathing difficulty appear, get medical
assistance.[12]

 Ingestion: Do NOT induce vomiting.[9] If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of water.[9] Never give anything by mouth to an
unconscious person and seek medical attention.[9][12][19]
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Exposure to Stearic Acid Occurs

Identify Exposure Route

Inhalation Ingestion

Inhalation Skin Contact

Eye Contact

v v
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v
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First-Aid Decision Workflow for Stearic Acid Exposure.

Accidental Release Measures: Spill Cleanup Protocol

Proper containment and cleanup are crucial to prevent environmental contamination and
further exposure.

 Isolate the Area: Immediately isolate the spill area and keep unnecessary personnel away.
[20]
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Remove Ignition Sources: Remove all sources of ignition from the vicinity.[16]
Ventilate: Ensure the area is well-ventilated.[20]

Personal Protective Equipment (PPE): Equip cleanup crew with appropriate PPE, including
gloves, goggles, and respiratory protection if dust is generated.[15][19]

Containment and Cleanup:
o For solid spills, dampen the material with 60-70% ethanol to prevent dust formation.[16]

o Use a vacuum or broom to sweep up the material and place it into a suitable, sealed
container for disposal.[10][20]

o Avoid actions that create dust.[19]

Post-Cleanup: Wash the spill site with a soap and water solution after material pickup is
complete.[10][16]

Disposal: Dispose of the waste in accordance with all federal, state, and local regulations.
[10]

. Isolate Area & Don PPE Dampen Solid with Ethanol Place in Sealed Wash Spill Site " "
Sellpeicced " ‘ Remove Ignition Sources | ‘ (Gloves, Goggles, Respirator) ‘ ” ‘ (t0 prevent dust) > Easerecn peerial— ‘ Disposal Container ‘ ” ‘ with Soap & Water DispoesipeyReauisions

Click to download full resolution via product page

Experimental Workflow for Stearic Acid Spill Cleanup.
Fire-Fighting Protocol

Stearic acid is a combustible solid but does not ignite readily.[17]

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), alcohol-resistant
foam, or water spray.[13][15][19]

o Unsuitable Extinguishing Media: Do not use a direct water jet, as it may scatter the material
and spread the fire.[15][21]
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e Hazardous Combustion Products: Combustion may produce toxic fumes and gases,
including carbon oxides (CO, CO2).[10][17][19]

» Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[17][19][20]

Handling, Storage, and Incompatibilities

Proper handling and storage are essential to maintain the stability and safety of stearic acid.

Safe Handling Procedures

o Handle in a well-ventilated area to avoid dust formation and inhalation.[10][15][19]
e Avoid contact with eyes, skin, and clothing.[9]
» Wash hands thoroughly after handling, and before eating, drinking, or smoking.[10][15][21]

o Use appropriate personal protective equipment (PPE), such as chemical safety goggles and
gloves.[9][10][19]

o Dry powders can build static electricity; provide adequate precautions like electrical
grounding.[17]

Storage Conditions

» Store in a cool, dry, well-ventilated area.[9][15]

o Keep containers tightly closed when not in use.[9][10][15]

o Keep away from heat, sparks, open flames, and other sources of ignition.[9][15][20]

o Store away from incompatible materials.[9]

Incompatible Materials

o Strong Oxidizing Agents: Can cause a violent reaction.[5][9][18]

» Strong Bases and Reducing Agents: Incompatible and may react violently.[5][10][18]
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Prepare to Handle
Stearic Acid

Use Fume Hood or
Provide Local Exhaus

Requwed PPE On?
(Gloves, Goggles)

No

[Wear Appropriate PPE] es

Ignition Sources Removed?

Remove Heat, Sparks,
Flames

Proceed with Handling

Post-Handling: Storage

Keep Container Tightly Closed.
Store in Cool, Dry Area.
Separate from Incompatibles.

Click to download full resolution via product page

Logical Relationship for Safe Handling and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [stearic acid CAS number and material safety data
sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036810#stearic-acid-cas-number-and-material-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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